N-(2-Amino-1-cyclohexylethyl)-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide;hydrochloride

• IUPAC Name: N-(2-amino-1-cyclohexylethyl)-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C20H30N2O.ClH/c21-14-19(17-7-2-1-3-8-17)22-20(23)13-15-10-11-16-6-4-5-9-18(16)12-15;/h10-12,17,19H,1-9,13-14,21H2,(H,22,23);1H
• InChI Key: XMMXCPDISLIJKT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CN)NC(=O)CC2=CC3=C(CCCC3)C=C2.Cl
• Molecular Formula: C20H31ClN2O
• Molecular Weight: 350.9 g/mol
• CAS No.: 1587119-55-8

Description

N-(2-Amino-1-cyclohexylethyl)-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C20H31ClN2O and its molecular weight is 350.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

• The regioselective oxidation of related compounds, such as N-indan-4-yl-acetamide or N-(5,6,7,8-tetrahydronaphthalen-1-yl)acetamide, with potassium permanganate followed by acidic hydrolysis has been demonstrated to yield amino ketones. These are then converted to corresponding haloindanones or halotetralones, showcasing the synthetic versatility of related chemical structures (Nguyen et al., 2003).
• A study on the condensation of 1-amino-3,3-dimethyl-3,4-dihydronaphthalene-2-carbonitrile with chloroacetyl chloride resulted in chloro-N-(2-cyano-3,3-dimethyl-3,4-dihydronaphthalen-1-yl)acetamide, which underwent cyclization to produce novel compounds. This work emphasizes the utility of cyclization reactions in synthesizing complex molecules (Markosyan et al., 2018).

Potential Therapeutic Applications

• Research into similar compounds has identified N-hydroxy-2-(naphthalene-2-ylsulfanyl)-acetamide as a potent inhibitor of aminopeptidase N (APN), demonstrating the compound's potential in therapeutic applications targeting APN-related pathways (Lee et al., 2005).
• The synthesis and evaluation of new polyfunctionally 2-substituted 5,6,7,8-tetrahydronaphthalene derivatives have shown promising tumor inhibitory and antioxidant activities, suggesting their potential use as anticancer agents (Hamdy et al., 2013).

Structural and Analytical Studies

• Structural aspects and properties of certain compounds, including their salt and inclusion compounds, have been analyzed to understand their chemical behavior and potential applications in material science (Karmakar et al., 2007).